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Compound of Interest

Compound Name: Fmoc-D-Phe(2-F)-OH

Cat. No.: B557953 Get Quote

Technical Data Sheet: Fmoc-D-Phe(2-F)-OH
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for the compound Fmoc-D-Phe(2-F)-OH,

a derivative of phenylalanine commonly used in peptide synthesis.

Chemical Identity and Properties
Fmoc-D-Phe(2-F)-OH, also known as Fmoc-2-fluoro-D-phenylalanine, is a synthetic amino

acid derivative. The presence of a fluorine atom on the phenyl ring can alter the conformational

properties and metabolic stability of peptides incorporating this moiety. The

fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group for the amine

functionality, essential for solid-phase peptide synthesis.

Quantitative Data Summary
The key physicochemical properties of Fmoc-D-Phe(2-F)-OH are summarized in the table

below. This data is critical for experimental design, including reaction stoichiometry, solution

preparation, and analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b557953?utm_src=pdf-interest
https://www.benchchem.com/product/b557953?utm_src=pdf-body
https://www.benchchem.com/product/b557953?utm_src=pdf-body
https://www.benchchem.com/product/b557953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Citations

Molecular Formula C₂₄H₂₀FNO₄ [1][2][3][4][5]

Molecular Weight 405.42 g/mol [1][2][3][4][6]

CAS Number 198545-46-9 [1][2][4]

Appearance White to off-white solid [1][5]

Methodologies and Visualizations
Detailed experimental protocols for the use of Fmoc-D-Phe(2-F)-OH are specific to the desired

application (e.g., a particular peptide synthesis) and are beyond the scope of this technical data

sheet. Similarly, as a single chemical reagent, it is not associated with a biological signaling

pathway.

The logical relationship of the core data is presented below.
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Caption: Core chemical properties of Fmoc-D-Phe(2-F)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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